Methyl 2-amino-4-methoxybenzoate
Overview
Description
Methyl 2-amino-4-methoxybenzoate is a chemical compound with the empirical formula C9H11NO3 . It is a solid substance and is used in the field of early discovery research .
Molecular Structure Analysis
The molecular weight of this compound is 181.19 . The SMILES string representation of its structure is COC(C1=CC=C(C=C1N)OC)=O .Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 181.19 , and its empirical formula is C9H11NO3 .Scientific Research Applications
Synthesis and Intermediate Applications
- Methyl 2-amino-4-methoxybenzoate serves as an intermediate in the synthesis of various chemical compounds. For example, it was used in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, a therapeutic drug. This synthesis involved methylation, ethylation, and oxidation processes, achieving a total yield of 24.5% (Wang Yu, 2008).
- Another application is in the improved industrial synthesis of metoclopramide, a medication used for nausea and gastrointestinal disorders. This compound was prepared through methylation and saponification, followed by chlorination and condensation reactions (Murakami et al., 1971).
Analytical and Biological Research
- In biological studies, this compound has been involved in the synthesis of metabolites for analytical purposes. For instance, it was used in synthesizing a metabolite of metoclopramide to facilitate its detection in human urine (Maurich et al., 1994).
- The compound has also been a focus in thermochemical studies. Its structural and thermochemical properties were examined both experimentally and computationally, providing insights into the enthalpies of formation and noncovalent interactions of such compounds (Flores et al., 2019).
- This compound has been used to create zinc complexes with Schiff bases, showing potential in antibacterial applications against pathogenic strains like Escherichia coli and Staphylococcus aureus (Chohan et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-amino-4-methoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEKCJQBZVNIMLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00512971 | |
Record name | Methyl 2-amino-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00512971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50413-30-4 | |
Record name | Methyl 2-amino-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00512971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-amino-4-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why was methyl 2-amino-4-methoxybenzoate successful in synthesizing the desired glyoxylamide derivatives when other amines failed?
A1: The research paper highlights the challenge of synthesizing glyoxylamides from N-acetylisatin and unreactive amines []. The initial attempts using methyl anthranilate were unsuccessful, prompting the researchers to investigate strategies for increasing the reaction's feasibility.
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